Cas no 121412-25-7 (Ethanone,2-chloro-2,2-difluoro-1-(1-piperazinyl)-)

• Product Name: Ethanone,2-chloro-2,2-difluoro-1-(1-piperazinyl)-
• CAS No: 121412-25-7
• MF: C₆H₉ClF₂N₂O
• MW: 198.598267316818
• CID: 133310
• PubChem ID: 21612193
• Update Time: 2025-04-19

Ethanone,2-chloro-2,2-difluoro-1-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-2,2-difluoro-1-(1-piperazinyl)-
• 2-chloro-2,2-difluoro-1-piperazin-1-ylethanone
• Piperazine, 1-(chlorodifluoroacetyl)- (9CI)
• 1-[chloro(difluoro)acetyl]piperazine
• SCHEMBL10580603
• 121412-25-7
• 2-Chloro-2,2-difluoro-1-(piperazin-1-yl)ethan-1-one
• DTXSID50616332
• 2-Chloro-2,2-difluoro-1-(1-piperazinyl)ethanone
• AKOS006334152

• Inchi： 1S/C6H9ClF2N2O/c7-6(8,9)5(12)11-3-1-10-2-4-11/h10H,1-4H2
• InChI Key： OZXTVALCWMLIDN-UHFFFAOYSA-N
• SMILES： ClC(C(N1CCNCC1)=O)(F)F

Computed Properties

• Exact Mass: 198.03727
• Monoisotopic Mass: 198.0371469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34